Cas no 1701433-49-9 (8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1))

• Product Name: 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1)
• CAS No: 1701433-49-9
• MF: C₈H₁₃ClF₃N
• MW: 215.643731832504
• CID: 5306561
• Update Time: 2025-06-26

8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1)

• Inchi： 1S/C8H12F3N.ClH/c9-8(10,11)5-3-6-1-2-7(4-5)12-6;/h5-7,12H,1-4H2;1H
• InChI Key： FPHCEZGZEPZRAP-UHFFFAOYSA-N
• SMILES： C(C1CC2CCC(N2)C1)(F)(F)F.Cl

Additional information on 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1)

Introduction to 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) and Its Significance in Modern Chemical Research

The compound with the CAS number 1701433-49-9, specifically 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1), represents a fascinating subject of study in the realm of medicinal chemistry and pharmacology. This compound, characterized by its unique bicyclic structure and the presence of a trifluoromethyl group, has garnered attention due to its potential applications in drug discovery and development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those containing nitrogen atoms within their molecular frameworks. 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) is no exception to this trend. The bicyclic scaffold of this compound contributes to its rigid structure, which can be advantageous in binding to biological targets with high specificity. This feature is particularly relevant in the design of small-molecule drugs that aim to modulate biological pathways by interacting with specific enzymes or receptors.

The introduction of a trifluoromethyl group at the 3-position of the bicyclic system significantly influences the electronic properties and metabolic stability of the molecule. Trifluoromethyl groups are well-known for their ability to enhance lipophilicity and metabolic resistance, which are critical factors in drug design. By incorporating this moiety, chemists can fine-tune the pharmacokinetic profile of potential drug candidates, improving their efficacy and duration of action.

Recent studies have highlighted the importance of 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) in the development of novel therapeutic agents. Researchers have been exploring its potential as a scaffold for kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer therapy. The rigid bicyclic structure provides a stable platform for designing molecules that can selectively inhibit these kinases without affecting other closely related enzymes. This selectivity is crucial for minimizing side effects and improving patient outcomes.

Moreover, the compound has shown promise in preclinical studies as a tool for investigating neurological disorders. The ability of 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) to interact with specific neurotransmitter receptors has been explored in models of depression and anxiety. Its structural features allow it to mimic or block the action of endogenous neurotransmitters, providing insights into the mechanisms underlying these conditions. This research could pave the way for new therapeutic strategies targeting neurological disorders.

The synthesis of 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) involves sophisticated organic reactions that highlight the ingenuity of modern synthetic chemistry. The construction of the bicyclic framework requires careful consideration of reaction conditions and intermediates to ensure high yield and purity. Advances in catalytic methods have enabled more efficient and sustainable synthesis routes, aligning with global efforts towards green chemistry principles.

In conclusion, 8-Azabicyclo[3.2.1]octane, 3-(trifluoromethyl)-, hydrochloride (1:1) stands as a testament to the innovative spirit of medicinal chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for new drugs that address unmet medical needs. As research continues to uncover new therapeutic possibilities, this compound will undoubtedly play a significant role in shaping the future of pharmaceuticals.